2-{1-[(5-phenylisoxazol-3-yl)carbonyl]pyrrolidin-2-yl}pyridine

• IUPAC Name: (5-phenyl-1,2-oxazol-3-yl)-(2-pyridin-2-ylpyrrolidin-1-yl)methanone
• InChI: InChI=1S/C19H17N3O2/c23-19(16-13-18(24-21-16)14-7-2-1-3-8-14)22-12-6-10-17(22)15-9-4-5-11-20-15/h1-5,7-9,11,13,17H,6,10,12H2
• InChI Key: KDYKFABTYQUWNM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)C2=NOC(=C2)C3=CC=CC=C3)C4=CC=CC=N4
• Molecular Formula: C19H17N3O2
• Molecular Weight: 319.4 g/mol

Description

2-{1-[(5-phenylisoxazol-3-yl)carbonyl]pyrrolidin-2-yl}pyridine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a heterocyclic organic compound with the molecular formula C21H19N3O2. It is also known as PPNP and is synthesized through a specific method that involves the reaction of various chemical compounds.

Mechanism of Action

The mechanism of action of 2-{1-[(5-phenylisoxazol-3-yl)carbonyl]pyrrolidin-2-yl}pyridine is not fully understood. However, it is believed to exert its pharmacological effects by modulating various cellular pathways and signaling cascades. It has been shown to inhibit the activity of various enzymes and proteins, including cyclin-dependent kinases and histone deacetylases, which are involved in cell cycle regulation and gene expression.
Biochemical and Physiological Effects:
2-{1-[(5-phenylisoxazol-3-yl)carbonyl]pyrrolidin-2-yl}pyridine has various biochemical and physiological effects, which are being investigated in scientific research. It has been shown to induce cell cycle arrest and apoptosis in various cancer cell lines, indicating its potential as an anticancer agent. It also exhibits anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines. Additionally, it has been shown to inhibit the replication of various viruses, including HIV and influenza.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{1-[(5-phenylisoxazol-3-yl)carbonyl]pyrrolidin-2-yl}pyridine in lab experiments is its versatility. It can be easily synthesized and purified, making it readily available for use in various assays and experiments. Additionally, it exhibits potent pharmacological effects at low concentrations, making it a valuable tool for investigating various cellular pathways and signaling cascades.
However, there are also some limitations to using this compound in lab experiments. One of the main limitations is its relatively low solubility in water, which can make it difficult to work with in aqueous environments. Additionally, its mechanism of action is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for research involving 2-{1-[(5-phenylisoxazol-3-yl)carbonyl]pyrrolidin-2-yl}pyridine. One potential direction is to investigate its potential as a drug candidate for the treatment of various diseases, including cancer, inflammation, and viral infections. Additionally, further studies are needed to elucidate its mechanism of action and to identify its molecular targets. Finally, there is a need for the development of new synthetic methods for this compound that can improve its solubility and bioavailability.

Scientific Research Applications

2-{1-[(5-phenylisoxazol-3-yl)carbonyl]pyrrolidin-2-yl}pyridine has various potential applications in scientific research. One of the most significant applications is in the field of medicinal chemistry, where this compound is being investigated for its potential as a drug candidate for the treatment of various diseases. It has been shown to exhibit antitumor, anti-inflammatory, and antiviral activities in various in vitro and in vivo studies.